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Compound of Interest

Compound Name: Axitinib-d3

Cat. No.: B1147086 Get Quote

Essential Safety and Handling Guide for Axitinib-
d3
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Axitinib-d3. Adherence to these procedures is essential

to ensure personal safety and minimize environmental contamination.

Hazard Identification and Personal Protective
Equipment (PPE)
Axitinib-d3 is classified with specific health and environmental hazards.[1][2][3][4][5]

Appropriate personal protective equipment must be worn at all times when handling this

compound.

Hazard Summary Table
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Hazard Statement Classification References

Harmful if swallowed
Acute Toxicity, Oral (Category

4)
[1][2][3][4][5]

Very toxic to aquatic life with

long lasting effects

Acute and Chronic Aquatic

Toxicity (Category 1)
[1][2][4]

Suspected of causing genetic

defects

Germ Cell Mutagenicity

(Category 2)
[4][6]

Suspected of damaging fertility

or the unborn child

Reproductive Toxicity

(Category 2)
[4][6]

May cause eye, skin, or

respiratory system irritation

Not explicitly classified, but

noted as a potential hazard
[2][3]

Recommended Personal Protective Equipment (PPE)

Protection Type Specification References

Eye Protection
Safety goggles with side-

shields.
[1]

Hand Protection
Protective, chemical-

impermeable gloves.
[1][5]

Body Protection Impervious clothing or lab coat. [1]

Respiratory Protection

A suitable respirator should be

used. In case of inadequate

ventilation, a self-contained

breathing apparatus may be

necessary.

[1][7]

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of Axitinib-d3 and the safety

of laboratory personnel.
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Step-by-Step Handling Protocol:

Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a

chemical fume hood.[1]

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Avoid Contamination: Do not eat, drink, or smoke in the handling area.[1]

Dispensing: Avoid the formation of dust and aerosols.[1]

Post-Handling: After handling, wash your hands and any exposed skin thoroughly.[1][2]

Storage Conditions

Form
Storage
Temperature

Duration
Additional
Requirements

References

Powder -20°C Up to 24 months

Keep container

tightly sealed,

away from

moisture and

light.

[1][8]

In Solvent -80°C Up to 6 months

Keep container

tightly sealed,

away from

moisture and

light.

[1][9]

In Solvent -20°C Up to 1 month

Keep container

tightly sealed,

away from

moisture and

light.

[1][9]

Emergency Procedures and Disposal Plan
In the event of an emergency or spill, follow these procedures.
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First Aid Measures

Exposure Route First Aid Procedure References

If Swallowed

Call a POISON CENTER or

doctor/physician if you feel

unwell. Rinse mouth.

[1][2]

Eye Contact

Remove contact lenses, if

present. Immediately flush

eyes with large amounts of

water. Seek medical attention.

[1]

Skin Contact

Remove contaminated

clothing. Rinse skin thoroughly

with large amounts of water.

[1]

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

[2][7]

Spill and Disposal Workflow

The following diagram outlines the necessary steps for managing a spill and disposing of

Axitinib-d3 waste.

Axitinib-d3 Spill and Disposal Workflow

Spill Response Waste Disposal

Spill Occurs Evacuate non-essential personnelIMMEDIATELY Ensure adequate ventilation Contain spill with absorbent material Decontaminate surfaces with alcohol Collect contaminated material Seal waste in a labeled containerPREPARE FOR DISPOSAL Dispose via approved waste disposal plant Avoid release to the environment

Click to download full resolution via product page

Caption: Workflow for responding to a spill and disposing of Axitinib-d3 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://dcchemicals.com/msds/MSDS_DC46126.html
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY26676-1.pdf
https://dcchemicals.com/msds/MSDS_DC46126.html
https://dcchemicals.com/msds/MSDS_DC46126.html
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY26676-1.pdf
https://kmpharma.in/download_msds/3276
https://www.benchchem.com/product/b1147086?utm_src=pdf-body
https://www.benchchem.com/product/b1147086?utm_src=pdf-body-img
https://www.benchchem.com/product/b1147086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Guidelines:

Dispose of Axitinib-d3 and any contaminated materials in a sealed container, clearly labeled

as hazardous waste.[1]

All disposal must be conducted through an approved waste disposal plant.[1][2]

Under no circumstances should Axitinib-d3 be released into the environment, including

drains or water courses.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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